6-Methoxy-7-nitroquinazoline-2,4(1H,3H)-dione

• CAS RN: 648927-57-5
• Molecular Formula: C9H7N3O5
• Molecular Weight: 237.17 g/mol
• IUPAC Name: 6-methoxy-7-nitro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C9H7N3O5/c1-17-7-2-4-5(3-6(7)12(15)16)10-9(14)11-8(4)13/h2-3H,1H3,(H2,10,11,13,14)
• InChI Key: HWEZCILHRZLWCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)NC(=O)N2)[N+](=O)[O-]

Description

6-Methoxy-7-nitroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C9H7N3O5 and its molecular weight is 237.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

108 mg (0.5 mmol) of 2-amino-5-methoxy-4-nitrobenzamide were dissolved in 5 ml of tetrahydrofuran and 5 ml of chloroform, and oxalyl chloride (solution in toluene) was added. The mixture was stirred at 60° C. for 5 hours and then concentrated in vacuo. Addition of toluene was followed by renewed concentration. 120 mg (100%) of the desired product were obtained.